Cas no 1806326-61-3 (2-Bromo-5-(3-bromopropyl)nitrobenzene)

• Product Name: 2-Bromo-5-(3-bromopropyl)nitrobenzene
• CAS No: 1806326-61-3
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 4793289
• Update Time: 2025-06-27

2-Bromo-5-(3-bromopropyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)nitrobenzene

• Inchi： 1S/C9H9Br2NO2/c10-5-1-2-7-3-4-8(11)9(6-7)12(13)14/h3-4,6H,1-2,5H2
• InChI Key： FACIDQUXUDKQBR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C=1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-(3-bromopropyl)nitrobenzene

2-Bromo-5-(3-bromopropyl)nitrobenzene: A Comprehensive Overview

2-Bromo-5-(3-bromopropyl)nitrobenzene (CAS No. 1806326-61-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrobenzene ring substituted with bromine atoms at specific positions. The presence of bromine atoms at the 2 and 5 positions, along with a 3-bromopropyl group, imparts distinctive chemical properties that make it valuable for research and industrial applications.

The synthesis of 2-Bromo-5-(3-bromopropyl)nitrobenzene involves a series of carefully controlled reactions, often utilizing bromination techniques and nucleophilic substitution mechanisms. Recent advancements in synthetic chemistry have enabled the production of this compound with higher purity and efficiency. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal by-products and maximum yield.

One of the most notable applications of 2-Bromo-5-(3-bromopropyl)nitrobenzene is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials with enhanced mechanical and thermal properties. For instance, studies published in leading journals such as *Macromolecules* and *Polymer Chemistry* have highlighted its role in synthesizing thermally stable polymers for aerospace and automotive industries.

In addition to its role in polymer science, 2-Bromo-5-(3-bromopropyl)nitrobenzene has found applications in drug discovery and medicinal chemistry. Its structure allows for the creation of bioactive molecules with potential therapeutic effects. Recent research has focused on its ability to act as a precursor for synthesizing anti-cancer agents and antibiotics. For example, a study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be modified to target specific enzymes involved in cancer cell proliferation.

The physical properties of 2-Bromo-5-(3-bromopropyl)nitrobenzene are equally intriguing. It exhibits a high melting point due to the strong intermolecular forces arising from the nitro group and bromine substituents. Its solubility in organic solvents makes it ideal for use in organic reactions, where precise control over reaction conditions is essential. Furthermore, its stability under various environmental conditions ensures its suitability for long-term storage and transportation.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 2-Bromo-5-(3-bromopropyl)nitrobenzene. Studies conducted by environmental chemistry experts suggest that while the compound is not inherently toxic, its degradation products require careful monitoring to prevent ecological harm. This has led to the development of eco-friendly synthesis methods that minimize waste and promote sustainability.

In conclusion, 2-Bromo-5-(3-bromopropyl)nitrobenzene (CAS No. 1806326-61-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.